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Compound Name: Pramipexole-d7-1 dihydrochloride

Cat. No.: B15619267 Get Quote

Abstract
Pramipexole-d7 dihydrochloride is the deuterium-labeled analogue of Pramipexole

dihydrochloride, a potent non-ergot dopamine agonist. Its primary application is as a high-

fidelity internal standard for the quantitative analysis of Pramipexole in biological matrices using

mass spectrometry. This guide provides a comprehensive overview of its chemical properties,

the mechanism of action of its non-labeled counterpart, and detailed protocols for its

application in bioanalytical assays, tailored for researchers and professionals in drug

development.

Introduction
Pramipexole is a well-established therapeutic agent for managing the signs and symptoms of

idiopathic Parkinson's disease and for the treatment of moderate-to-severe primary Restless

Legs Syndrome (RLS).[1][2] It functions by selectively stimulating dopamine receptors in the

brain.[3] Pramipexole-d7 dihydrochloride is a stable, isotopically labeled version of Pramipexole

dihydrochloride where seven hydrogen atoms on the propyl group have been replaced with

deuterium.[4] This substitution results in a molecule that is chemically identical to Pramipexole

but has a higher molecular weight. This key difference makes it an ideal internal standard for

sensitive and accurate quantification in pharmacokinetic, bioequivalence, and metabolic

studies, particularly those employing Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).[5]
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Chemical and Physical Properties
Pramipexole-d7 dihydrochloride shares its core chemical structure and reactivity with the

unlabeled compound but is distinguished by its increased mass.

Caption: Chemical structure of Pramipexole-d7 Dihydrochloride.

Table 1: Physicochemical Properties of Pramipexole-d7 Dihydrochloride

Property Value Reference(s)

Chemical Name

(6S)-6-(Propyl-d7-

amino)-4,5,6,7-tetrahydro-1,3-

benzothiazole-2,6-diamine

dihydrochloride

[4]

Molecular Formula C₁₀H₁₂D₇N₃S · 2HCl

Molecular Weight ~291.30 g/mol

CAS Number 2702798-58-9 [4]

Appearance
White to off-white crystalline

powder
[6][7]

Solubility
Freely soluble in water and

methanol; soluble in DMSO
[7][8]

Mechanism of Action (Pramipexole)
The therapeutic effects of Pramipexole are derived from its activity as a dopamine agonist with

high selectivity and full intrinsic activity at the D2 subfamily of dopamine receptors, which

includes the D2, D3, and D4 receptor subtypes.[3] It possesses a particularly high affinity for

the D3 receptor.[9] The precise mechanism for treating Parkinson's disease is not fully known

but is believed to involve the stimulation of dopamine receptors in the striatum, compensating

for the reduced dopamine levels characteristic of the disease.[1][10]

Activation of these G-protein coupled receptors (GPCRs) by Pramipexole initiates a signaling

cascade that inhibits the enzyme adenylyl cyclase. This leads to a reduction in intracellular

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.invivochem.com/product/V71746
https://www.invivochem.com/product/V71746
https://pdf.hres.ca/dpd_pm/00012385.PDF
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2010/022421s000chemr.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2010/022421s000chemr.pdf
https://www.bocsci.com/product/pramipexole-dihydrochloride-cas-104632-25-9-338040.html
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/bce3e7dde833fadcba88ab32599de96a.pdf
https://www.apexbt.com/pramipexole-dihydrochloride.html
https://medicalresearchjournal.org/index.php/GJMR/article/download/100047/4-Rp-Hplc-Method-for-the-Determination-of-Pramipexole_epub
https://go.drugbank.com/drugs/DB00413
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyclic AMP (cAMP) levels, which in turn modulates downstream ion channel activity and

reduces neuronal excitability, helping to restore balance in motor control pathways.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample
(e.g., 200 µL)

Spike with Internal Standard
(Pramipexole-d7)

Protein Precipitation
(e.g., Acetonitrile)

Centrifuge & Collect Supernatant

Evaporate & Reconstitute

Inject Sample into HPLC/UPLC

Chromatographic Separation
(C18 or CN Column)

Ionization (ESI+)

MS/MS Detection (MRM)

Integrate Peak Areas
(Analyte & IS)

Calculate Peak Area Ratio

Quantify using Calibration Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15619267?utm_src=pdf-custom-synthesis
https://medicalresearchjournal.org/index.php/GJMR/article/download/100047/4-Rp-Hplc-Method-for-the-Determination-of-Pramipexole_epub
https://www.ijpsonline.com/articles/estimation-of-pramipexole-dihydrochloride-in-tablet-formulation-by-the-developed-reverse-phase-high-performance-liquid-c.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/bce3e7dde833fadcba88ab32599de96a.pdf
https://www.invivochem.com/product/V71746
https://www.invivochem.com/product/V71746
https://pubmed.ncbi.nlm.nih.gov/25777479/
https://pubmed.ncbi.nlm.nih.gov/25777479/
https://pubmed.ncbi.nlm.nih.gov/25777479/
https://pdf.hres.ca/dpd_pm/00012385.PDF
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2010/022421s000chemr.pdf
https://www.bocsci.com/product/pramipexole-dihydrochloride-cas-104632-25-9-338040.html
https://www.apexbt.com/pramipexole-dihydrochloride.html
https://go.drugbank.com/drugs/DB00413
https://www.benchchem.com/product/b15619267#what-is-pramipexole-d7-1-dihydrochloride
https://www.benchchem.com/product/b15619267#what-is-pramipexole-d7-1-dihydrochloride
https://www.benchchem.com/product/b15619267#what-is-pramipexole-d7-1-dihydrochloride
https://www.benchchem.com/product/b15619267#what-is-pramipexole-d7-1-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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